2138191-10-1(2-Thiazolemethanamine, 4-methyl-5-(4-methyl-2-oxazolyl)-) Price
This page is the exclusive Price page for 2138191-10-1(2-Thiazolemethanamine, 4-methyl-5-(4-methyl-2-oxazolyl)-).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-Thiazolemethanamine, 4-methyl-5-(4-methyl-2-oxazolyl)-
C9H11N3OS
209.268140077591
5280306
2-Thiazolemethanamine, 4-methyl-5-(4-methyl-2-oxazolyl)- Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-691816-0.05g | enaminestore | 0.05g | $1620.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-0.1g | enaminestore | 0.1g | $1697.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-0.25g | enaminestore | 0.25g | $1774.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-0.5g | enaminestore | 0.5g | $1851.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-2.5g | enaminestore | 2.5g | $3782.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-5.0g | enaminestore | 5.0g | $5594.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-10.0g | enaminestore | 10.0g | $8295.0 | 10 Mar. 2023 | ||
| Enamine | EN300-691816-1.0g | enaminestore | 1g | $0.0 | 07 Jun. 2023 |
Recommended suppliers
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shaanxi pure crystal photoelectric technology co. LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises